Cas no 57009-77-5 (1,3-Dithiane, 2-(1-naphthalenyl)-)

• Product Name: 1,3-Dithiane, 2-(1-naphthalenyl)-
• CAS No: 57009-77-5
• MF: C₁₄H₁₄S₂
• MW: 246.390961170197
• CID: 346937
• PubChem ID: 12371611
• Update Time: 2025-04-19

1,3-Dithiane, 2-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-(1-naphthalenyl)-
• 2-naphthalen-1-yl-1,3-dithiane
• DTXSID20494861
• 2-(Naphthalen-1-yl)-1,3-dithiane
• SCHEMBL10353538
• 57009-77-5

• Inchi： 1S/C14H14S2/c1-2-7-12-11(5-1)6-3-8-13(12)14-15-9-4-10-16-14/h1-3,5-8,14H,4,9-10H2
• InChI Key： ZKKDVLOFLUTRAC-UHFFFAOYSA-N
• SMILES： S1CCCSC1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 246.05382
• Monoisotopic Mass: 246.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0